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Compound of Interest

Compound Name: 2,6-Dimethyl-4-pyranone

Cat. No.: B087240

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for 2,6-Dimethyl-4-pyranone, a compound that is harmful if
swallowed. The following procedural guidance outlines the necessary personal protective
equipment (PPE), exposure limits for a structurally similar compound, and detailed operational
and disposal plans to ensure laboratory safety and compliance.

Personal Protective Equipment (PPE)

When handling 2,6-Dimethyl-4-pyranone, appropriate personal protective equipment is critical
to prevent exposure. The primary hazard is acute oral toxicity, and contact with skin and eyes
should also be avoided. Engineering controls, such as handling the solid in a chemical fume
hood, are essential to minimize the risk of inhalation of any dust particles.

Recommended PPE includes:

o Eye Protection: Chemical safety goggles or safety glasses with side-shields that conform to
EN166 (EU) or OSHA 29 CFR 1910.133 (US) standards should be worn.

o Hand Protection: Due to the ketone functional group in 2,6-Dimethyl-4-pyranone, the
selection of appropriate gloves is crucial. While disposable nitrile gloves may be suitable for
short-term splash protection, they are generally not recommended for prolonged contact with
ketones. For extended handling, gloves made of butyl rubber or Viton® are preferable.
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Always inspect gloves for any signs of degradation or perforation before and during use. If
any contact with the chemical occurs, gloves should be changed immediately.

o Body Protection: A standard laboratory coat should be worn to protect against incidental skin
contact. For procedures with a higher risk of contamination, a chemically resistant apron may
be necessary.

» Respiratory Protection: Under normal laboratory conditions with adequate engineering
controls (e.g., a chemical fume hood), respiratory protection is not typically required.
However, if there is a potential for generating dust or aerosols in an area with insufficient
ventilation, a NIOSH-approved respirator should be used.

Occupational Exposure Limits (OELS)

Currently, there are no established specific occupational exposure limits (OELS) for 2,6-
Dimethyl-4-pyranone from major regulatory bodies such as OSHA, NIOSH, or ACGIH.
However, to provide a conservative reference, the OELs for cyclohexanone, a structurally
similar cyclic ketone, are presented below. These values should be used as a guide for risk
assessment and control until specific data for 2,6-Dimethyl-4-pyranone becomes available.

Parameter Value Organization
Permissible Exposure Limit 50 ppm (200 mg/m3) - 8-hr

p ppm ( g/m3) OSHA
(PEL) TWA
Recommended Exposure Limit 25 ppm (100 mg/m3) - 10-hr NIOSH
(REL) TWA
Threshold Limit Value (TLV) 20 ppm - 8-hr TWA ACGIH
Short-Term Exposure Limit

50 ppm ACGIH

(STEL)

TWA: Time-Weighted Average

Glove Material Chemical Resistance for Ketones

The following table provides a general guide to the chemical resistance of common glove
materials to ketones. This information is crucial for selecting the appropriate hand protection
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when working with 2,6-Dimethyl-4-pyranone.

Glove Material

Resistance to Ketones

Notes

Nitrile

Poor to Fair

Not recommended for
prolonged or immersive
contact with many ketones as
breakthrough can occur
quickly.[1] Suitable for
incidental splash protection
only, with immediate

replacement upon contact.

Natural Rubber (Latex)

Good

Offers better resistance to
some ketones compared to

nitrile for short-term handling.

Neoprene

Good

Provides good resistance to a
range of chemicals, including

some ketones.

Butyl Rubber

Excellent

Highly recommended for
handling ketones, offering
excellent resistance to

permeation.[2]

Viton®

Excellent

Offers excellent resistance to a
broad spectrum of chemicals,
including aromatic

hydrocarbons and ketones.

Operational and Disposal Plans

A clear, step-by-step plan for handling and disposal is essential for laboratory safety and

regulatory compliance.

Safe Handling Workflow
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The following diagram outlines the key steps for the safe handling of 2,6-Dimethyl-4-pyranone
in a laboratory setting.

Safe Handling Workflow for 2,6-Dimethyl-4-pyranone

Preparation

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

:

Verify Fume Hood Functionality

:

Gather All Necessary Materials

Hangling

Weigh Solid in Fume Hood

:

Transfer Chemical as Needed

;

Perform Experimental Procedure

Cleanup 4 Disposal

Decontaminate Glassware & Surfaces

;

Segregate and Package Waste

:

Doff and Dispose of PPE Properly

:

Wash Hands Thoroughly
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Caption: A flowchart illustrating the procedural steps for the safe handling of 2,6-Dimethyl-4-
pyranone.

Disposal Plan

2,6-Dimethyl-4-pyranone is a non-halogenated organic solid. Its disposal must follow
institutional, local, and national regulations for chemical waste.

Step-by-Step Disposal Procedure:

e Segregation: Do not mix 2,6-Dimethyl-4-pyranone waste with other waste streams,
especially halogenated solvents, acids, bases, or oxidizers. It should be collected as a solid,
non-halogenated organic waste.[3][4]

o Container: Use a designated, chemically compatible, and sealable container for the solid
waste. The container must be in good condition and clearly labeled.

e Labeling: The waste container must be labeled with the words "Hazardous Waste" and the
full chemical name: "2,6-Dimethyl-4-pyranone”. Do not use abbreviations or chemical
formulas. The date of accumulation should also be clearly marked.

o Storage: Store the sealed waste container in a designated satellite accumulation area within
the laboratory. This area should be well-ventilated and away from sources of ignition.

o Arrangement for Pickup: Once the container is full or has been in storage for the maximum
allowed time according to your institution's policies, arrange for its collection by the
institutional environmental health and safety (EHS) department or a licensed hazardous
waste disposal contractor.

By adhering to these safety protocols and logistical plans, researchers can minimize the risks
associated with handling 2,6-Dimethyl-4-pyranone and ensure a safe and compliant
laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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